Cas no 100009-01-6 (Glycine,N-(9H-pyrido[3,4-b]indol-3-ylcarbonyl)-, methyl ester)

• Product Name: Glycine,N-(9H-pyrido[3,4-b]indol-3-ylcarbonyl)-, methyl ester
• CAS No: 100009-01-6
• MF: C₁₅H₁₃N₃O₃
• MW: 283.282023191452
• CID: 179915
• PubChem ID: 127464
• Update Time: 2025-04-19

Glycine,N-(9H-pyrido[3,4-b]indol-3-ylcarbonyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Glycine,N-(9H-pyrido[3,4-b]indol-3-ylcarbonyl)-, methyl ester
• glycinamide-beta-carboline-3-carboxylate methyl ester
• methyl 2-(9H-pyrido[3,4-b]indole-3-carbonylamino)acetate
• Gly-b-ccme
• Glycine, N-(9H-pyrido(3,4-b)indo-3-ylcarbonyl)-, methyl ester
• methyl N-(9H-beta-carbolin-3-ylcarbonyl)glycinate
• 100009-01-6
• DTXSID00142858

• Inchi： 1S/C15H13N3O3/c1-21-14(19)8-17-15(20)12-6-10-9-4-2-3-5-11(9)18-13(10)7-16-12/h2-7,18H,8H2,1H3,(H,17,20)
• InChI Key： KRSQNSNAAQYQQW-UHFFFAOYSA-N
• SMILES： O=C(C1=CC2=C(C=N1)NC1C=CC=CC2=1)NCC(=O)OC

Computed Properties

• Exact Mass: 282.08796
• Monoisotopic Mass: 283.095691
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 415
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 84.1
• XLogP3: 1.8

Experimental Properties

• Density: 1.374
• Boiling Point: 620.4°Cat760mmHg
• Flash Point: 329°C
• Refractive Index: 1.694
• PSA: 84.08
• LogP: 2.00980